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Compound of Interest

Compound Name: 4-(Octylamino)pyridine

Cat. No.: B138175

Welcome to the technical support center for 4-(Octylamino)pyridine. This guide is designed
for researchers, scientists, and drug development professionals to ensure the safe and
effective handling of this compound in a laboratory setting. As Senior Application Scientists, we
have compiled this information to address common questions and potential challenges you
may encounter during your experiments.
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Compound Identification and Properties

What is 4-(Octylamino)pyridine and what are its
common uses?

4-(Octylamino)pyridine, also known as N-octyl-4-pyridinamine, is a substituted pyridine
derivative with the chemical formula C13H22N2.[1] Its structure consists of a pyridine ring with an
octylamino group attached at the fourth position.[1] This compound is primarily utilized as a key
intermediate in the synthesis of various pharmaceuticals, most notably the broad-spectrum
antimicrobial agent octenidine.[1][2] The octyl group enhances its lipophilicity, which allows for
better penetration of biological membranes.[2] Beyond its role as a precursor, preliminary
research has explored its potential antimicrobial, anticancer, and neuroprotective properties.[1]
[3] It also serves as a building block in chemical synthesis for creating other complex
heterocyclic compounds.[2]

What are the key physical and chemical properties of 4-
(Octylamino)pyridine?

Understanding the physicochemical properties of 4-(Octylamino)pyridine is crucial for its safe
handling and use in experiments.
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Property Value Source

Molecular Formula Ci13H22Nz2 [2][4]

Molecular Weight 206.33 g/mol [2][4]
Light brown to dark brown

Appearance ) [1112]
solid

Melting Point 70-73 °C [1][2]114]

Boiling Point 327.3 °C (Predicted) [1][2][4]

N Slightly soluble in chloroform
Solubility [1][2]14]
and methanol

Safety and Handling
What are the primary hazards associated with 4-
(Octylamino)pyridine?

4-(Octylamino)pyridine is classified under GHS07 (Harmful) and presents several hazards
that necessitate careful handling.[2] The primary risks include:

Skin Irritation: Causes skin irritation (H315).[5][6]

Serious Eye Irritation: Causes serious eye irritation (H319).[5][6]

Respiratory Irritation: May cause respiratory irritation (H335).[5][6]

Harmful if Swallowed: Harmful if swallowed (H302).[5][6]

Harmful if Inhaled: Harmful if inhaled (H332).[5][6]

It is crucial to consult the Safety Data Sheet (SDS) for a comprehensive understanding of all
potential hazards before working with this compound.[5][7]

What Personal Protective Equipment (PPE) is required
when handling this compound?
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Due to the identified hazards, a stringent PPE protocol is mandatory. The rationale for each
piece of equipment is to provide a barrier against potential exposure routes.

e Gloves: Chemical-resistant gloves, such as nitrile or neoprene, are required to prevent skin
contact.[8][9] Latex gloves are not recommended.[8] Always inspect gloves for integrity
before use and practice proper removal techniques to avoid contaminating your skin.[5]

o Eye Protection: Chemical splash goggles are essential to protect against splashes that could
cause serious eye irritation.[8][9] For operations with a higher risk of splashing, a face shield
should be worn in addition to goggles.[5][9]

e Lab Coat: A standard laboratory coat must be worn to protect your clothing and skin from
contamination.[8][10]

o Respiratory Protection: All handling of 4-(Octylamino)pyridine solid or solutions should be
conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[8][10][11]
If a fume hood is not available or ventilation is inadequate, a NIOSH-approved respirator with
appropriate cartridges should be used.[5][7]

What are the best practices for storing 4-
(Octylamino)pyridine?

Proper storage is critical to maintain the integrity of the compound and ensure laboratory
safety.

o Container: Keep the compound in a tightly closed, properly labeled container.[8][12][13]

o Location: Store in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents and acids.[8][10][11]

« Ignition Sources: Keep away from heat, sparks, open flames, and other sources of ignition.
[BI[11][14]

e Environment: Some sources recommend storage under an inert atmosphere at room
temperature or refrigerated (4°C) and protected from light.[5] Always refer to the supplier's
specific storage recommendations.
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Emergency Procedures

What should | do in case of accidental skin or eye
contact?

Immediate and proper first aid is critical to mitigate harm from exposure. Always have the
Safety Data Sheet readily available for emergency responders.[7]

o Skin Contact: Immediately wash the affected area with soap and plenty of water.[5][7]
Remove contaminated clothing and wash it before reuse.[13][15] If skin irritation persists,
consult a physician.[5][7]

o Eye Contact: Immediately rinse the eyes thoroughly with plenty of water for at least 15
minutes, holding the eyelids open.[5][7] Remove contact lenses if present and easy to do.[5]
Continue rinsing and seek immediate medical attention.[5][7]

« Inhalation: Move the person to fresh air.[5][7] If breathing is difficult or stops, provide artificial
respiration.[7] Seek immediate medical attention.[5][7]

e Ingestion: Do NOT induce vomiting.[13] Rinse the mouth with water.[5][7] Never give
anything by mouth to an unconscious person.[5][7] Call a physician or poison control center
immediately.[7][15]

How should | handle a spill of 4-(Octylamino)pyridine?

Prompt and correct spill response is crucial to prevent exposure and environmental
contamination.

Experimental Protocol: Spill Cleanup

o Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.[7]
Ensure the area is well-ventilated, preferably within a chemical fume hood.[7]

o Don PPE: Wear the appropriate personal protective equipment as outlined above, including
respiratory protection.[7][10]

» Contain the Spill: For solid spills, carefully sweep up the material, avoiding dust formation.[7]
For liquid spills, use an inert, non-combustible absorbent material like vermiculite or sand to
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contain the spill.[10]

o Collect Waste: Carefully scoop the swept material or absorbent into a suitable, labeled, and
sealed container for hazardous waste disposal.[7][10]

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.
Collect all cleaning materials as hazardous waste.

e Report: Report the spill to your institution's Environmental Health and Safety (EHS)
department.[10]
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Disposal
How do | properly dispose of 4-(Octylamino)pyridine
waste?

4-(Octylamino)pyridine and any materials contaminated with it must be treated as hazardous

waste.[16] Improper disposal can harm the environment.

Experimental Protocol: Waste Disposal

Waste Segregation: Do not mix 4-(Octylamino)pyridine waste with other waste streams.
[10] Keep it separate from incompatible materials like strong acids or oxidizers.[10]

Waste Collection: Collect all waste, including unused product and contaminated materials
(e.g., gloves, absorbent pads, glassware), in a designated, properly sealed, and clearly
labeled hazardous waste container.[7][10] The label should clearly identify the contents and
associated hazards.[10]

Storage of Waste: Store the hazardous waste container in a designated, secure, and well-
ventilated satellite accumulation area, away from general laboratory traffic.[10]

Licensed Disposal: Arrange for the disposal of the hazardous waste through a licensed
professional waste disposal service.[5][7] Methods such as chemical incineration may be
used.[7][16]

Regulatory Compliance: Ensure all disposal activities comply with local, state, and federal
environmental regulations.[11][16] Never pour 4-(Octylamino)pyridine waste down the
drain or dispose of it in regular trash.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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